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Compound of Interest

Compound Name: 2-(Pyrimidin-5-yl)benzaldehyde

Cat. No.: B1307271 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
(Pyrimidin-5-yl)benzaldehyde in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development to ensure safe handling, storage, and disposal of this

compound.

Chemical Identifier:

Name: 2-(Pyrimidin-5-yl)benzaldehyde

CAS Number: 640769-71-7[1]

Molecular Formula: C₁₁H₈N₂O[1]

Molecular Weight: 184.19 g/mol [1]

Hazard Summary
2-(Pyrimidin-5-yl)benzaldehyde is classified with the following hazards:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]
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H335: May cause respiratory irritation.[3]

Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE is mandatory to prevent exposure. Engineering controls,

such as a chemical fume hood, should be the primary method of exposure control.

Protection Type Specific Equipment Standard/Notes

Eye/Face Protection

Chemical splash goggles or

safety glasses. A face shield is

recommended if there is a

splash hazard.

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 regulations.

[2][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A lab coat or

other protective clothing to

prevent skin exposure.

Gloves should be inspected

before use and removed

carefully to avoid skin

contamination.[2][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator. A full-face respirator

with multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges is

recommended where risk

assessment shows it is

appropriate.

Required if ventilation is

inadequate, dust is generated,

or irritation symptoms are

experienced.[2]

Operational and Disposal Plan: Step-by-Step
Guidance
This section provides a procedural workflow for the safe handling, use, and disposal of 2-
(Pyrimidin-5-yl)benzaldehyde.

Preparation and Handling:
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Ventilation: Always handle the powder and prepare solutions in a well-ventilated area,

preferably within a certified chemical fume hood, to control airborne levels.[5]

Donning PPE: Before handling the compound, put on all required PPE as specified in the

table above.[5]

Handling: Avoid direct contact with skin and eyes.[2] Prevent the formation of dust when

handling the solid form. Do not eat, drink, or smoke in the handling area.[2][5]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete and before leaving the laboratory.[2][4]

Storage:

Store in a tightly closed, properly labeled container.[2]

Keep the container in a cool, dry, and well-ventilated place.[2][6]

Store under nitrogen.[1][2] The recommended storage temperature is -20°C.[3]

Keep away from sources of ignition.[2]

Spill Containment and Cleanup:

Evacuation: In case of a spill, immediately evacuate non-essential personnel and ensure the

area is well-ventilated.[5]

Cleanup: Wearing full PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, labeled container for disposal.[2] Avoid generating dust.

Waste Disposal Plan:

Dispose of this material and its container to a hazardous or special waste collection point, in

accordance with local, regional, national, and/or international regulations.[2]

Contaminated materials such as gloves and wipes should be disposed of as hazardous

chemical waste.
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First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2][6]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician. Remove and wash contaminated

clothing before re-use.[2][6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][6]

Experimental Workflow
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Workflow for Handling 2-(Pyrimidin-5-yl)benzaldehyde
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Caption: A flowchart outlining the key steps for safely handling 2-(Pyrimidin-5-
yl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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